Cas no 867042-23-7 (ethyl 4-(3-methanesulfonamidophenyl)-6-(2-methylphenyl)-2-oxocyclohex-3-ene-1-carboxylate)

• Product Name: ethyl 4-(3-methanesulfonamidophenyl)-6-(2-methylphenyl)-2-oxocyclohex-3-ene-1-carboxylate
• CAS No: 867042-23-7
• MF: C₂₃H₂₅NO₅S
• MW: 427.513305425644
• CID: 5931378
• PubChem ID: 3980486
• Update Time: 2025-06-29

ethyl 4-(3-methanesulfonamidophenyl)-6-(2-methylphenyl)-2-oxocyclohex-3-ene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(3-methanesulfonamidophenyl)-6-(2-methylphenyl)-2-oxocyclohex-3-ene-1-carboxylate
• ethyl 4-[3-(methanesulfonamido)phenyl]-6-(2-methylphenyl)-2-oxocyclohex-3-ene-1-carboxylate
• SR-01000013796-1
• F1635-0013
• AKOS024609042
• SR-01000013796
• ethyl 2''-methyl-3-(methylsulfonamido)-5'-oxo-2',3',4',5'-tetrahydro-[1,1':3',1''-terphenyl]-4'-carboxylate
• 867042-23-7

• Inchi： 1S/C23H25NO5S/c1-4-29-23(26)22-20(19-11-6-5-8-15(19)2)13-17(14-21(22)25)16-9-7-10-18(12-16)24-30(3,27)28/h5-12,14,20,22,24H,4,13H2,1-3H3
• InChI Key： QMJASJYDXSDPTM-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)C(C2=CC=CC=C2C)CC(C2=CC=CC(NS(C)(=O)=O)=C2)=CC1=O

Computed Properties

• Exact Mass: 427.14534407g/mol
• Monoisotopic Mass: 427.14534407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 769
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 97.9Ų

Additional information on ethyl 4-(3-methanesulfonamidophenyl)-6-(2-methylphenyl)-2-oxocyclohex-3-ene-1-carboxylate

Ethyl 4-(3-Methanesulfonamidophenyl)-6-(2-Methylphenyl)-2-Oxocyclohex-3-ene-1-Carboxylate (CAS No. 867042-23-7): An Overview

Ethyl 4-(3-methanesulfonamidophenyl)-6-(2-methylphenyl)-2-oxocyclohex-3-ene-1-carboxylate (CAS No. 867042-23-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclohexene ring, a methanesulfonamide group, and a methylphenyl substituent. These structural elements contribute to its potential therapeutic applications and biological activities.

The methanesulfonamide group is particularly noteworthy due to its ability to form hydrogen bonds and interact with various biological targets. This functional group has been extensively studied for its role in enhancing the solubility and bioavailability of drug molecules, making it a valuable component in the design of novel therapeutic agents. The methylphenyl substituent, on the other hand, adds hydrophobicity to the molecule, which can influence its partitioning between aqueous and lipid phases, thereby affecting its pharmacokinetic properties.

Recent research has focused on the cyclohexene ring as a scaffold for developing new drugs with improved stability and reduced toxicity. The cyclohexene ring provides a rigid structure that can enhance the conformational stability of the molecule, which is crucial for maintaining its biological activity. Additionally, the presence of a carboxylate ester group in the compound allows for controlled release and metabolism, making it an attractive candidate for drug delivery systems.

In terms of biological activity, ethyl 4-(3-methanesulfonamidophenyl)-6-(2-methylphenyl)-2-oxocyclohex-3-ene-1-carboxylate has shown promising results in various preclinical studies. For instance, it has demonstrated potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, this compound has been investigated for its anticancer properties. Studies have shown that it can induce apoptosis in cancer cells by modulating key signaling pathways such as the PI3K/Akt and MAPK pathways. The ability to selectively target cancer cells while sparing normal cells is a critical factor in the development of effective anticancer drugs.

The pharmacokinetic profile of ethyl 4-(3-methanesulfonamidophenyl)-6-(2-methylphenyl)-2-oxocyclohex-3-ene-1-carboxylate has also been studied in detail. It exhibits good oral bioavailability and a favorable half-life, which are essential characteristics for a drug candidate. Additionally, it shows low toxicity in animal models, suggesting that it may have a favorable safety profile in humans.

In conclusion, ethyl 4-(3-methanesulfonamidophenyl)-6-(2-methylphenyl)-2-oxocyclohex-3-ene-1-carboxylate (CAS No. 867042-23-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in the treatment of various diseases.